Cas no 368-94-5 (Benzoyl fluoride,4-(trifluoromethyl)-)

Benzoyl fluoride,4-(trifluoromethyl)- Properties

Names and Identifiers

• Benzoyl fluoride,4-(trifluoromethyl)-
• 4-(TRIFLUOROMETHYL)BENZOYL FLUORIDE
• 1-Trifluormethyl-4-fluorformyl-benzol
• 4'-(trifluoromethyl)benzoyl fluoride
• 4-Trifluormethyl-benzoylfluorid
• Benzoyl fluoride,4-(trifluoromethyl)
• p-Trifluoromethylbenzoyl fluoride
• Benzoyl fluoride, 4-trifluoromethyl-
• NS00042168
• WT6K3FYP2M
• EINECS 206-715-6
• Benzoyl fluoride, 4-(trifluoromethyl)-
• FT-0616920
• 368-94-5
• AKOS006229580
• MFCD00039230
• FS-5068
• 4-(Trifluoromethyl)benzoyl fluoride #
• starbld0009842
• DTXSID3059898
• SCHEMBL9069999
• W-109531
• p-(Trifluoromethyl)benzoyl fluoride
• DB-049032
• +Expand

• MDL： MFCD00039230
• InChIKey： RULVRLLGHXQORW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4F4O/c9-7(13)5-1-3-6(4-2-5)8(10,11)12/h1-4H
• SMILES： FC(F)(F)C1C=CC(C(F)=O)=CC=1

Computed Properties

• Exact Mass: 192.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.01982740g/mol
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.81510
• PSA: 17.07000
• Color/Form: Not available
• Solubility: Not available

Benzoyl fluoride,4-(trifluoromethyl)- Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：3265
• Hazard Statement： Corrosive
• Risk Phrases： 34

Benzoyl fluoride,4-(trifluoromethyl)- Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%